Cas no 2097866-80-1 (3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea)

• Product Name: 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• CAS No: 2097866-80-1
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 5473567
• PubChem ID: 126852026
• Update Time: 2025-05-20

3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• F5857-6799
• 1-(2-chlorophenyl)-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
• AKOS040696352
• 2097866-80-1
• 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea

• Inchi： 1S/C14H17ClN2O2/c15-11-6-2-3-7-12(11)17-13(18)16-10-14(19)8-4-1-5-9-14/h2-4,6-8,19H,1,5,9-10H2,(H2,16,17,18)
• InChI Key： VOVZMAJRNXSSDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1(C=CCCC1)O)=O

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea

Introduction to 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea (CAS No. 2097866-80-1)

3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2097866-80-1, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique combination of a chlorophenyl group and a hydroxycyclohexene moiety in its backbone suggests potential interactions with biological targets, which has fueled its exploration in medicinal chemistry.

The structural framework of 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea incorporates elements that are frequently associated with bioactive molecules. The presence of the chlorophenyl group, a well-documented pharmacophore in many drugs, hints at possible binding affinities to proteins or enzymes. Concurrently, the hydroxycyclohexene component introduces a flexible, cyclic structure that can modulate the compound's pharmacokinetic properties and biological interactions. This dual functionality makes the compound an intriguing candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage structural diversity to achieve high selectivity and efficacy. The compound's unique scaffold aligns with this trend, as it combines features that are both familiar and novel within the pharmaceutical landscape. The chlorophenyl moiety is known for its ability to engage in hydrophobic interactions, while the hydroxycyclohexene ring offers conformational flexibility, which can be exploited to optimize binding to biological targets.

Recent studies have begun to explore the potential applications of derivatives of this class of compounds in various therapeutic areas. For instance, modifications to the urea moiety have shown promise in modulating enzyme activity and receptor binding. The hydroxycyclohexene ring, in particular, has been identified as a key structural element that can influence the compound's interaction with biological systems. This has led to investigations into how subtle changes in this region can enhance potency or selectivity.

The synthesis of 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in assembling the key structural features of this compound. These methodologies not only ensure high yields but also allow for the introduction of functional groups at specific positions, enabling fine-tuning of biological activity.

The pharmacological profile of 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea is currently under investigation in several research laboratories. Preliminary studies suggest that this compound may exhibit properties relevant to treating conditions such as inflammation and pain management. The interaction between the chlorophenyl group and biological targets appears to be critical for its activity, with some evidence indicating potential binding to certain enzyme families involved in metabolic pathways.

Moreover, the flexibility provided by the hydroxycyclohexene ring may contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability. These factors are essential for translating laboratory findings into viable therapeutic options. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their potential therapeutic applications.

The development of new drugs is often a lengthy and resource-intensive process, but compounds like 3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea offer hope for discovering novel treatments by leveraging structural innovation. The combination of computational modeling and experimental validation is becoming increasingly important in assessing the potential of such molecules. By integrating these approaches, researchers can gain deeper insights into how structural features influence biological activity.

In conclusion,3-(2-Chlorophenyl)-1-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea (CAS No. 2097866-80-1) represents a promising lead in pharmaceutical research due to its unique structural composition and potential biological activities. The interplay between its key components—the chlorophenyl group and the hydroxycyclohexene moiety—provides a rich foundation for further exploration. As synthetic chemistry continues to evolve and our understanding of biological systems deepens, compounds like this are poised to contribute significantly to the development of new therapeutic agents.